Cas no 1142202-81-0 ((5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid)

• Product name: (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid
• CAS No: 1142202-81-0
• MF: C₁₂H₁₀FN₃O₄S
• MW: 311.288904666901
• MDL: MFCD12028247
• CID: 3159675
• PubChem ID: 25220622

(5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• [(5-{[(3-Fluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methoxy]acetic acid
• MFCD12028247
• ({5-[(3-fluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}methoxy)acetic acid
• H25223
• LS-03144
• [(5-{[(3-fluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methoxy]acetic acid
• STK505902
• 1142202-81-0
• ALBB-009573
• CS-0335281
• AKOS005172210
• acetic acid, [[5-[[(3-fluorophenyl)amino]carbonyl]-1,3,4-thiadiazol-2-yl]methoxy]-
• 2-((5-((3-Fluorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)methoxy)aceticacid
• 2-[[5-[(3-fluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]methoxy]acetic acid
• 2-((5-((3-Fluorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)methoxy)acetic acid
• [(5-[[(3-FLUOROPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)METHOXY]ACETIC ACID
• 2-({5-[(3-fluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}methoxy)acetic acid
• [(5-([(3-Fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)methoxy]acetic acid
• (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid

• MDL： MFCD12028247
• Inchi： InChI=1S/C12H10FN3O4S/c13-7-2-1-3-8(4-7)14-11(19)12-16-15-9(21-12)5-20-6-10(17)18/h1-4H,5-6H2,(H,14,19)(H,17,18)
• InChI Key： CHDRUARJHSCLKB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)NC(=O)C2=NN=C(COCC(=O)O)S2)F

Computed Properties

• Exact Mass: 311.03760514Da
• Monoisotopic Mass: 311.03760514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid

Introduction to (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid (CAS No. 1142202-81-0)

(5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid (CAS No. 1142202-81-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3,4-thiadiazole ring and a methoxyacetic acid moiety, which contribute to its potential therapeutic applications.

The 1,3,4-thiadiazole ring is a heterocyclic structure known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this ring in (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid suggests that it may exhibit similar biological activities. Additionally, the methoxyacetic acid moiety is a versatile functional group that can enhance the solubility and bioavailability of the compound, making it an attractive candidate for drug development.

Recent studies have explored the potential of (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid in various therapeutic areas. One notable area of research is its use as an antibacterial agent. A study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound's ability to disrupt bacterial cell walls and inhibit essential enzymes makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacteria.

In addition to its antibacterial properties, (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid has also shown potential as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute (2021) evaluated the compound's efficacy against various cancer cell lines. The results indicated that the compound selectively induced apoptosis in cancer cells while sparing normal cells. The researchers attributed this selective cytotoxicity to the compound's ability to target specific signaling pathways involved in cancer cell proliferation and survival.

The structural flexibility of (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid also allows for chemical modifications to optimize its pharmacological properties. For instance, substituting different functional groups on the fluorophenyl ring or modifying the methoxyacetic acid moiety can enhance the compound's potency and reduce potential side effects. This versatility makes it an attractive scaffold for medicinal chemists aiming to develop novel therapeutic agents.

Clinical trials are currently underway to further evaluate the safety and efficacy of (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid. Early-phase trials have shown promising results in terms of safety profiles and pharmacokinetics. The compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for successful drug development.

In conclusion, (5-{(3-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methoxyacetic Acid (CAS No. 1142202-81-0) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.